N-[(5-Phenyl-1H-pyrazol-4-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(5-phenyl-1H-pyrazol-4-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C14H13N3O/c1-2-6-13(18)15-9-12-10-16-17-14(12)11-7-4-3-5-8-11/h3-5,7-8,10H,9H2,1H3,(H,15,18)(H,16,17)
• InChI Key: JNTPLLCBMHWJTQ-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=C(NN=C1)C2=CC=CC=C2
• Molecular Formula: C14H13N3O
• Molecular Weight: 239.27 g/mol
• CAS No.: 2411219-83-3

Description

“N-[(5-Phenyl-1H-pyrazol-4-yl)methyl]but-2-ynamide” is a compound that belongs to the pyrazole family. Pyrazoles are a class of organic compounds with a five-membered aromatic ring, which includes two nitrogen atoms and three carbon atoms. They are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole derivatives can be synthesized by condensing ethyl-3-(dimethylamino)-2-(phenylcarbonyl)prop-2-enoate with different aromatic and aliphatic hydrazines. The synthesis process involves various steps with acceptable reaction procedures and yields. The synthesized compounds are then characterized by NMR, mass spectral, IR spectral studies, as well as by C, H, and N analyses.

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is confirmed by single crystal X-ray analysis. The structure of pyrazoles is distinguished by a 5-member ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of pyrazole derivatives include multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives are determined by techniques such as NMR, mass spectral, and IR spectral studies. These techniques help in understanding the properties like yield, melting point, and chemical shifts in the NMR spectrum.

Mechanism of Action

The mechanism of action of pyrazole derivatives is often related to their cytotoxic activity. For instance, some pyrazole derivatives have shown promising cytotoxic activity against human breast cancer cell line (MCF-7) with various concentrations. The biological interpretation assay outcome was demonstrated in terms of cell viability percentage reduction and IC50 values against standard reference drug cisplatin.

Future Directions

The future directions in the research of pyrazole derivatives could involve the development of more efficient synthesis methods, exploration of their potential applications in various fields, and detailed studies on their biological activities. The goal would be to discover potential cytotoxic agents and other pharmacologically active compounds.